(1,2-oxazol-5-yl)methanethiol
Overview
Description
“(1,2-oxazol-5-yl)methanethiol” is a chemical compound with the CAS Number: 146796-43-2 . It has a molecular weight of 115.16 . The IUPAC name for this compound is isoxazol-5-ylmethanethiol .
Molecular Structure Analysis
The InChI code for “(1,2-oxazol-5-yl)methanethiol” is 1S/C4H5NOS/c7-3-4-1-2-5-6-4/h1-2,7H,3H2 . This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,2-oxazol-5-yl)methanethiol involves the reaction of 2-aminothiophenol with glyoxal in the presence of a base to form the intermediate 2-(2-hydroxyethylthio)aniline, which is then cyclized with formic acid to yield the final product.", "Starting Materials": [ "2-aminothiophenol", "glyoxal", "base", "formic acid" ], "Reaction": [ "Step 1: 2-aminothiophenol is reacted with glyoxal in the presence of a base to form the intermediate 2-(2-hydroxyethylthio)aniline.", "Step 2: The intermediate is cyclized with formic acid to yield (1,2-oxazol-5-yl)methanethiol." ] } | |
CAS RN |
146796-43-2 |
Product Name |
(1,2-oxazol-5-yl)methanethiol |
Molecular Formula |
C4H5NOS |
Molecular Weight |
115.2 |
Purity |
95 |
Origin of Product |
United States |
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